Cas no 57338-76-8 (2,5-Dimethyl-1H-pyrrole-3-carboxylic acid)
57338-76-8 structure
Product Name:2,5-Dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:57338-76-8
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD00203874
CID:57117
PubChem ID:292957
Update Time:2025-04-18
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dimethyl-1H-pyrrole-3-carboxylic acid
- 2,5-Dimethylpyrrole-3-carboxylic acid
- 1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-
- NSC159223
- 2,5-dimethyl-4-carboxypyrrole
- EBD55161
- STK788434
- SBB010130
- BBL012869
- RP01206
- BAS 04207073
- EN003053
- AB0025587
- ST2415872
- FT
- 57338-76-8
- AB01315083-02
- TS-01798
- SB62102
- EN300-36027
- AKOS000111398
- DTXSID80303586
- F52431
- A831398
- CHEMBL4645573
- 2,5-Dimethyl-1H-pyrrole-3-carboxylicacid
- SCHEMBL593547
- BB 0238528
- NSC-159223
- J-507358
- NCGC00320624-01
- 2 pound not5-Dimethyl-1H-pyrrole-3-carboxylic acid
- FT-0610423
- CS-0084065
- BDBM50543171
- Z239549280
- MFCD00203874
- DB-013392
-
- MDL： MFCD00203874
- Inchi： 1S/C7H9NO2/c1-4-3-6(7(9)10)5(2)8-4/h3,8H,1-2H3,(H,9,10)
- InChI Key： VDVWTJFVFQVCFN-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)NC=1C)=O
Computed Properties
- Exact Mass: 139.06300
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1
- Topological Polar Surface Area: 53.1
Experimental Properties
- Color/Form: solid
- Melting Point: 200 °C
- Boiling Point: 318.427 ℃ at 760 mmHg
- PSA: 53.09000
- LogP: 1.32970
- Solubility: Not determined
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197983-100mg |
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid |
57338-76-8 | 95%+ | 100mg |
$69 | 2021-08-05 | |
| Chemenu | CM197983-250mg |
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid |
57338-76-8 | 95%+ | 250mg |
$87 | 2021-08-05 | |
| Chemenu | CM197983-1g |
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid |
57338-76-8 | 95%+ | 1g |
$160 | 2021-08-05 | |
| Chemenu | CM197983-250mg |
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid |
57338-76-8 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM197983-1g |
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid |
57338-76-8 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Apollo Scientific | OR23109-1g |
2,5-dimethyl-1H-pyrrole-3-carboxylic acid |
57338-76-8 | 95 | 1g |
£90.00 | 2025-02-19 | |
| abcr | AB126448-1 g |
2,5-Dimethylpyrrole-3-carboxylic acid, 97%; . |
57338-76-8 | 97% | 1g |
€100.70 | 2023-06-24 | |
| abcr | AB126448-5 g |
2,5-Dimethylpyrrole-3-carboxylic acid, 97%; . |
57338-76-8 | 97% | 5g |
€325.00 | 2023-06-24 | |
| abcr | AB126448-25 g |
2,5-Dimethylpyrrole-3-carboxylic acid, 97%; . |
57338-76-8 | 97% | 25g |
€1273.00 | 2023-06-24 | |
| Fluorochem | 025043-1g |
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid |
57338-76-8 | 97% | 1g |
￡62.00 | 2022-03-01 |
2,5-Dimethyl-1H-pyrrole-3-carboxylic acid Related Literature
-
Rong Sheng,Shan Li,Guanyu Lin,Shihao Shangguan,Yongchuan Gu,Ni Qiu,Ji Cao,Qiaojun He,Bo Yang,Yongzhou Hu RSC Adv. 2015 5 81817
-
Radek Pohl,Jan Pawlas,Stanislav Bohm,Richard Hrabal,Hana Dvorakova,Josef Kuthan Mendeleev Commun. 1999 9 74
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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